![molecular formula C11H15NO3 B1300685 3-[(Dimethylamino)methyl]-4-hydroxy-5-methoxybenzaldehyde CAS No. 87743-10-0](/img/structure/B1300685.png)
3-[(Dimethylamino)methyl]-4-hydroxy-5-methoxybenzaldehyde
Overview
Description
3-[(Dimethylamino)methyl]-4-hydroxy-5-methoxybenzaldehyde (DMAHMB) is a synthetic aromatic aldehyde that has seen a wide range of applications in scientific research. It is a versatile reagent that can be used in many different areas, such as synthesis, biochemistry, and physiology.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Derivatives : Research has explored the synthesis of various derivatives from reactions involving compounds structurally similar to 3-[(Dimethylamino)methyl]-4-hydroxy-5-methoxybenzaldehyde. For example, the synthesis of 3-alkyl(aryl)-4-(3-ethoxy-4-hydroxybenzylidenamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones involved reactions with 3-ethoxy-4-hydroxybenzaldehyde, highlighting the versatility of these compounds in creating new chemical entities (Yüksek et al., 2005).
- Molecular Imaging : A study on stilbene derivatives, which are structurally related, revealed their potential as diagnostic imaging agents targeting amyloid plaques in Alzheimer's disease. This indicates the possible application of similar compounds in medical imaging and diagnostics (Ono et al., 2003).
- Synthesis of Isotopically Labeled Probes : The efficient synthesis of isotopically labelled probes like [3-13C]-2,3-dihydroxy-4-methoxybenzaldehyde, a common intermediate in the synthesis of biologically relevant molecules, showcases the utility of these compounds in biochemical research (Collins et al., 2016).
Biochemical and Pharmacological Research
- Antimicrobial Activity : Schiff base ligands derived from compounds similar to this compound have been synthesized and tested for antimicrobial activity. This indicates the potential of these compounds in developing new antimicrobial agents (Vinusha et al., 2015).
- Anti-Bacterial Properties : Compounds derived from reactions involving similar aldehydes have been studied for their anti-bacterial properties, suggesting potential applications in addressing bacterial infections (Roy et al., 2014).
Material Science and Organic Synthesis
- Synthesis of Novel Compounds : The synthesis of novel compounds like 5-methoxy-2,2-dimethyl-2H-1-benzopyran-6-propanoic acid methyl ester from derivatives of hydroxybenzaldehyde demonstrates the role of these compounds in advanced organic synthesis (Henry & Jacobs, 2001).
- Oxidovanadium(V) Complexes : Studies involving oxidovanadium(V) complexes of similar compounds highlight their significance in inorganic chemistry and potential applications in catalysis and material science (Back et al., 2012).
properties
IUPAC Name |
3-[(dimethylamino)methyl]-4-hydroxy-5-methoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-12(2)6-9-4-8(7-13)5-10(15-3)11(9)14/h4-5,7,14H,6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKEQLWUOIPAOPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=C(C(=CC(=C1)C=O)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30363372 | |
Record name | 3-[(Dimethylamino)methyl]-4-hydroxy-5-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30363372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87743-10-0 | |
Record name | 3-[(Dimethylamino)methyl]-4-hydroxy-5-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30363372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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